1-(6-Bromo-2,4-difluoro-3-methylphenyl)-2,2-difluoroethanone
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Overview
Description
1-(6-Bromo-2,4-difluoro-3-methylphenyl)-2,2-difluoroethanone is a synthetic organic compound characterized by the presence of bromine, fluorine, and methyl groups attached to a phenyl ring.
Preparation Methods
The synthesis of 1-(6-Bromo-2,4-difluoro-3-methylphenyl)-2,2-difluoroethanone typically involves multiple steps, starting from commercially available precursors. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as controlled temperature, pressure, and the use of catalysts .
Chemical Reactions Analysis
1-(6-Bromo-2,4-difluoro-3-methylphenyl)-2,2-difluoroethanone undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can convert the ethanone group to an alcohol or other reduced forms.
Substitution: The bromine and fluorine atoms can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(6-Bromo-2,4-difluoro-3-methylphenyl)-2,2-difluoroethanone has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: This compound can be used in the study of biological pathways and interactions due to its unique chemical properties.
Industry: Used in the production of specialty chemicals and materials with desired properties.
Mechanism of Action
The mechanism of action of 1-(6-Bromo-2,4-difluoro-3-m
Properties
Molecular Formula |
C9H5BrF4O |
---|---|
Molecular Weight |
285.03 g/mol |
IUPAC Name |
1-(6-bromo-2,4-difluoro-3-methylphenyl)-2,2-difluoroethanone |
InChI |
InChI=1S/C9H5BrF4O/c1-3-5(11)2-4(10)6(7(3)12)8(15)9(13)14/h2,9H,1H3 |
InChI Key |
CHKMTLHXGOUOJF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=C(C=C1F)Br)C(=O)C(F)F)F |
Origin of Product |
United States |
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